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Compound of Interest

Compound Name: Glucobarbarin

Cat. No.: B15181953 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glucobarbarin is a naturally occurring glucosinolate found in plants of the Brassicaceae family,

notably in Barbarea vulgaris. Glucosinolates and their hydrolysis products are of significant

interest in drug development and nutritional science due to their potential biological activities.

This application note describes a robust and sensitive Liquid Chromatography with tandem

Mass Spectrometry (LC-MS/MS) method for the direct quantitative analysis of intact

glucobarbarin in plant extracts. This method avoids the need for enzymatic desulfation,

thereby simplifying the sample preparation process and improving throughput.

Experimental Protocols
Sample Preparation
This protocol is adapted from established methods for glucosinolate extraction from Barbarea

vulgaris.

Materials:

Freeze-dried and finely ground plant material

70% Methanol (MeOH), HPLC grade
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Water bath

Ultrasonic bath

Centrifuge

2 mL microcentrifuge tubes

Syringe filters (0.22 µm)

Protocol:

Weigh 50-100 mg of freeze-dried, ground plant material into a 2 mL microcentrifuge tube.

Add 1.0 mL of 70% MeOH to the tube.

Vortex the tube briefly to ensure the sample is fully wetted.

Place the tube in a water bath heated to 90-95°C for 5 minutes to inactivate myrosinase

enzymes.

Transfer the tube to an ultrasonic bath and sonicate for 15 minutes at room temperature.

Centrifuge the sample at 3,000 x g for 10 minutes.

Carefully transfer the supernatant to a clean tube.

To the pellet, add another 1.0 mL of 70% MeOH, vortex, and sonicate for an additional 15

minutes.

Centrifuge the tube again at 3,000 x g for 10 minutes.

Combine the second supernatant with the first.

Filter the combined supernatant through a 0.22 µm syringe filter into an HPLC vial for LC-

MS/MS analysis.

LC-MS/MS Method
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Liquid Chromatography:

Parameter Value

Column
C18 reverse-phase, 2.1 x 100 mm, 2.6 µm

particle size

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient

2% B to 30% B over 10 minutes, then ramp to

95% B and hold for 2 minutes, followed by re-

equilibration at 2% B for 3 minutes.

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Mass Spectrometry:

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Negative

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temp. 350°C

Gas Flow Instrument dependent, optimize for signal

MRM Transitions for Glucobarbarin:

The molecular weight of glucobarbarin is 439.46 g/mol . The precursor ion in negative mode is

[M-H]⁻ at m/z 438.05.
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Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

Purpose

438.05 97.0 100 Optimize (25-35) Quantifier

438.05 259.0 100 Optimize (15-25) Qualifier

Note: Collision energies should be optimized for the specific instrument used to achieve

maximum signal intensity.

Data Presentation
The following tables represent typical quantitative performance data for the analysis of

aromatic glucosinolates using LC-MS/MS. This data is provided as a reference for the expected

performance of the method for glucobarbarin.

Table 1: Linearity and Sensitivity

Analyte
Linear Range
(ng/mL)

R² LOD (ng/mL) LOQ (ng/mL)

Glucobarbarin 1 - 1000 > 0.995 ~1 ~3

Table 2: Accuracy and Precision

Analyte
Spiked Conc.
(ng/mL)

Recovery (%)
RSD (%) Intra-
day (n=6)

RSD (%) Inter-
day (n=18)

Glucobarbarin 10 95 - 105 < 5 < 10

100 98 - 102 < 5 < 10

500 97 - 103 < 5 < 10

Mandatory Visualization
Experimental Workflow
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Sample Preparation

LC-MS/MS Analysis ResultPlant Material
(e.g., Barbarea vulgaris) Freeze-dry & Grind Extract with 70% MeOH

(95°C, 5 min)
Ultrasonicate

(15 min)
Centrifuge

(3000 x g, 10 min)

Collect Supernatant

Re-extract Pellet

Combine Supernatants

Ultrasonicate
(15 min) Centrifuge

(3000 x g, 10 min)

Filter (0.22 µm) HPLC Separation
(C18 Column)

Mass Spectrometry
(ESI-, MRM) Data Acquisition & Processing Quantification of

Glucobarbarin

Click to download full resolution via product page

Caption: Experimental workflow for LC-MS/MS analysis of glucobarbarin.

Glucobarbarin Biosynthetic Pathway
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Aromatic Glucosinolate Biosynthesis
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(2-phenylethyl-GSL)

Hydroxylation
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((2S)-2-hydroxy-2-phenylethyl-GSL)

Click to download full resolution via product page

Caption: Simplified biosynthesis of glucobarbarin.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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